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Compound of Interest

Compound Name: GR127935

CAS No.: 1049739-35-6

Cat. No.: B7803443

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GR127935 is a potent and selective antagonist of the serotonin 5-HT1B and 5-HT1D receptors.

[1] It displays over 100-fold selectivity for these receptors compared to 5-HT1A, 5-HT2A, and 5-

HT2C receptors. Due to its high affinity and selectivity, GR127935 is a critical pharmacological

tool for investigating the physiological and pathological roles of 5-HT1B/1D receptors.[2] These

receptors are implicated in a variety of processes, including neurotransmitter release,

vasoconstriction, and behavior.[1][2][3] In research, GR127935 is used to block 5-HT1B/1D

autoreceptors to study serotonin metabolism and release, and to investigate its potential role in

conditions like migraine and drug-seeking behaviors.[1][2][4]

Physicochemical Properties of GR127935
Hydrochloride
A summary of the key properties of GR127935 hydrochloride is presented below. This data is

essential for accurate stock solution preparation and experimental design.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7803443#bc-rfq
https://www.benchchem.com/product/b7803443/docs?utm_src=pdf-body#application-notes-and-protocols-for-gr127935-stock-solutions
https://en.wikipedia.org/wiki/GR-127935
https://www.benchchem.com/product/b7803443/docs?utm_src=pdf-body#application-notes-and-protocols-for-gr127935-stock-solutions
https://pubmed.ncbi.nlm.nih.gov/8788495/
https://en.wikipedia.org/wiki/GR-127935
https://pubmed.ncbi.nlm.nih.gov/8788495/
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/GR-127935
https://www.benchchem.com/product/b7803443/docs?utm_src=pdf-body#application-notes-and-protocols-for-gr127935-stock-solutions
https://en.wikipedia.org/wiki/GR-127935
https://pubmed.ncbi.nlm.nih.gov/8788495/
https://pubmed.ncbi.nlm.nih.gov/7566469/
https://www.benchchem.com/product/b7803443/docs?utm_src=pdf-body#application-notes-and-protocols-for-gr127935-stock-solutions
https://www.benchchem.com/product/b7803443/docs?utm_src=pdf-body#application-notes-and-protocols-for-gr127935-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

N-[4-Methoxy-3-(4-methyl-1-

piperazinyl)phenyl]-2'-methyl-

4'-(5-methyl-1,2,4-oxadiazol-3-

yl)-1,1'-biphenyl-4-

carboxamide hydrochloride

Molecular Formula C₂₉H₃₁N₅O₃·HCl

Molecular Weight 534.06 g/mol

CAS Number 148642-42-6

Purity ≥98% (HPLC) [5]

Appearance Off-white solid [5]

Solubility Data
The solubility of GR127935 hydrochloride in various solvents is crucial for preparing

appropriate stock solutions for different experimental paradigms.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 49.76 100

DMSO
Not specified, but

soluble
100 [5]

Ethanol
Not specified, but

soluble
50 [5]

Experimental Protocols
This protocol is suitable for most in vitro applications, where the stock solution will be further

diluted in aqueous media.
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Materials:

GR127935 Hydrochloride

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer and/or sonicator

Procedure:

Pre-handling: Before opening, briefly centrifuge the vial of GR127935 to ensure all powder is

at the bottom.

Weighing: Accurately weigh the desired amount of GR127935. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 5.34 mg of GR127935 hydrochloride (based on a

molecular weight of 534.06 g/mol ).

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 534.06 g/mol x 1000 = 5.34 mg

Dissolving: Add the weighed GR127935 to a sterile tube. Add the calculated volume of

DMSO (e.g., 1 mL).

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved. If

necessary, brief sonication in a water bath can aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store aliquots at -20°C. Stock solutions are reported to be stable for up to 3

months at -20°C.[5]

Quick Reference for Preparing Stock Solutions in 1 mL of Solvent:
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Desired Concentration Mass of GR127935 HCl for 1 mL

1 mM 0.53 mg

5 mM 2.67 mg

10 mM 5.34 mg

50 mM 26.70 mg

For in vivo studies, it is often necessary to prepare the drug in an aqueous vehicle like saline.

Materials:

GR127935 Hydrochloride

Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile tubes

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the required concentration based on the desired dose (e.g., mg/kg)

and the dosing volume (e.g., mL/kg).

Weighing and Dissolving: Weigh the required amount of GR127935 and add it to a sterile

tube. Add the appropriate volume of sterile saline.

Mixing: Vortex thoroughly to dissolve. Given its high water solubility, GR127935 should

dissolve readily in saline.[5]

Administration: Use the freshly prepared solution for administration. Typical doses reported

in the literature range from 0.1 mg/kg to 10 mg/kg, administered intraperitoneally (i.p.) or

intravenously (i.v.).[4][6][7][8]

This protocol outlines the dilution of a DMSO stock solution for use in cell-based assays.
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Procedure:

Thaw Stock: Thaw a single-use aliquot of the GR127935 DMSO stock solution at room

temperature.

Dilution: Prepare an intermediate dilution of the stock solution in cell culture medium if

necessary. This helps to ensure accurate pipetting for the final concentration.

Final Concentration: Add the required volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration. For example, to achieve a 1 µM

final concentration from a 10 mM stock, perform a 1:10,000 dilution (e.g., add 1 µL of stock

to 10 mL of medium).

Control: Ensure the final concentration of DMSO in the culture medium is minimal (typically

≤0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control by adding the same

amount of DMSO to the medium without the drug.

Incubation: Mix well and proceed with the experiment. Typical concentrations for in vitro

studies range from nanomolar to low micromolar (e.g., 10 nM - 1 µM).[9]
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Caption: GR127935 blocks presynaptic 5-HT1B/1D autoreceptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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